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Compound of Interest |

2-(4-lodophenoxy)-6-
Compound Name:
(trifluoromethyl)pyridine

CAS No.: 1227955-16-9

Cat. No.: B1445014

Get Quote

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal
chemistry. The trifluoromethyl (-CF3) group, in particular, is prized for its ability to enhance
critical drug-like properties, including metabolic stability, lipophilicity, and binding affinity to
biological targets. When appended to a pyridine ring, the -CF3 group profoundly influences the
electronic character of the heterocycle, making it a privileged scaffold in numerous
pharmaceuticals and agrochemicals.[1]

The subject of this guide, 2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine, marries this high-
value trifluoromethylpyridine core with a 4-iodophenoxy substituent. The ether linkage at the 2-
position is a common motif in bioactive molecules, while the iodine atom on the phenyl ring
serves as a highly effective "synthetic handle." As one of the most reactive halogens in
palladium-catalyzed cross-coupling reactions, this iodine atom opens the door to a vast array of
subsequent chemical transformations, allowing for the efficient construction of complex
molecular architectures. This dual-functionality makes the title compound a purpose-built
intermediate for creating diverse libraries of novel chemical entities.
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Core Compound Analysis

Chemical Identity
e IUPAC Name: 2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine

e Molecular Formula: C12H7F3INO
e Molecular Weight: 379.09 g/mol

o CAS Number: A specific CAS number is not readily available in major chemical databases,
underscoring its role as a synthetic intermediate rather than a commercial, off-the-shelf
product.

Diagram 1: Chemical Structure

Click to download full resolution via product page

Caption: Structure of 2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine.

Key Precursors for Synthesis

The synthesis of the title compound is logically achieved using two readily available starting

materials.

Precursor Role CAS Number
2-Chloro-6- o ]

] o Pyridine Electrophile 39890-95-4
(trifluoromethyl)pyridine
or 2-Fluoro-6- . .

_ o Pyridine Electrophile 39890-97-6
(trifluoromethyl)pyridine
4-lodophenol Phenolic Nucleophile 540-38-5

Predicted Physicochemical Properties
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No experimental data for the title compound is published. The following properties are
estimated by analogy to structurally similar compounds, such as 2-chloro-4-iodo-6-
(trifluoromethyl)pyridine, and through computational models.[2][3]

Property Predicted Value
Appearance Off-white to pale yellow solid
Melting Point 60-75 °C

Boiling Point >350 °C (decomposes)

logP (Octanol/Water) ~45-55

Soluble in common organic solvents (DCM,

Solubility )
THF, DMSO, DMF); Insoluble in water.

Synthesis and Mechanistic Rationale

Proposed Synthetic Pathway: Nucleophilic Aromatic
Substitution (SNAr)

The most direct and industrially scalable method for preparing 2-(4-lodophenoxy)-6-
(trifluoromethyl)pyridine is the nucleophilic aromatic substitution (SNAr) reaction. This
involves the displacement of a halide (fluoride or chloride) from the 2-position of the pyridine
ring by the 4-iodophenoxide anion.

Mechanistic Insight

The SNAr reaction is highly favored in this system for two primary reasons:

» Ring Activation: The trifluoromethyl group is a powerful electron-withdrawing group. Its
presence at the 6-position significantly reduces the electron density of the pyridine ring,
particularly at the 2- and 4-positions, making them highly susceptible to attack by
nucleophiles.

e Leaving Group Stability: Both chloride and fluoride are excellent leaving groups in this
context. Fluoride is often preferred as a leaving group in SNAr reactions on heteroaromatic
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rings due to the high electronegativity which enhances the electrophilicity of the carbon
center to which it is attached.

The reaction proceeds via a two-step addition-elimination mechanism, involving the formation
of a stabilized anionic intermediate known as a Meisenheimer complex. The base (e.g., K2COs,

NaH) is crucial for deprotonating the 4-iodophenol to generate the more potent phenoxide
nucleophile.

Diagram 2: Proposed SNAr Synthesis Pathway

4-lodophenol Base (e.g., K2COs, NaH)

Deprotpnation

(2—FIuoro—6—(trif|uoromethyl)pyridine) Solvent (e.g., DMF, DMSO) 4—Iod58rr1rgr?(t)l:<)izg;\nion

Nucleoghilic Attack

Nucleophilic Aromatic Substitution (SNAr)
Heat (e.g., 80-120 °C)

2-(4-lodophenoxy)-6-
(trifluoromethyl)pyridine
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Caption: Reaction scheme for the synthesis of the title compound.

Detailed Experimental Protocol

This is a representative, field-proven protocol based on established SNAr methodology.

o Reagent Preparation: To a dry, three-necked round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and nitrogen inlet, add 4-iodophenol (1.1 equivalents) and a suitable
anhydrous polar aprotic solvent such as DMF or DMSO (approx. 5-10 mL per mmol of the
limiting reagent).

o Base Addition: Add a powdered, anhydrous base such as potassium carbonate (K=2COs, 1.5
equivalents) or, for more rigorous anhydrous conditions, sodium hydride (NaH, 1.2
equivalents, 60% dispersion in mineral oil) portion-wise at room temperature. If using NaH,
stir the mixture for 30 minutes to allow for complete formation of the sodium phenoxide.

o Electrophile Addition: Add 2-fluoro-6-(trifluoromethyl)pyridine (1.0 equivalent) to the mixture
via syringe.

o Reaction: Heat the reaction mixture to 80-120 °C and monitor its progress by TLC or LC-MS
until the starting pyridine is consumed (typically 4-12 hours).

o Workup: Cool the reaction to room temperature and pour it into a beaker containing cold
water. This will precipitate the crude product and dissolve the inorganic salts.

o Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x
volumes). Combine the organic layers, wash with brine to remove residual DMF/DMSO, dry
over anhydrous sodium sulfate (Na2SOa), and filter.

 Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude solid
by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by
recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) to yield the
pure 2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine.

Anticipated Spectroscopic Characterization
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For a researcher who has synthesized this compound, the following spectroscopic data would
serve to confirm its identity.

Technique Expected Observations

Two doublets for the AA'BB' system of the p-

disubstituted phenyl ring (~7.0-8.0 ppm). Three
14 NMR | p .y. g( PIO' )

signals for the pyridine ring protons, likely a

triplet and two doublets (~7.0-7.8 ppm).

Signals for the CFs carbon (quartet, J=270 Hz).

Signals for the 6 pyridine carbons and 6 phenyl
13C NMR g py! an p- y

carbons. The carbon attached to iodine will be

at a low field (~90 ppm).

A singlet for the -CFs group around -65 to -70
F NMR .
ppm (relative to CFCIs).

Mass Spec (ESI+) Expected [M+H]* peak at m/z = 380.0.

Applications in Drug Development and Organic
Synthesis

The primary utility of 2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine is as a bifunctional
intermediate for the synthesis of more complex molecules. The aryl iodide is the key reactive
site for further elaboration.

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-iodine bond is exceptionally well-suited for a variety of palladium-catalyzed cross-
coupling reactions, which are fundamental transformations in modern drug discovery.[4] These
reactions allow for the precise and efficient formation of new carbon-carbon and carbon-
heteroatom bonds.

o Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form biaryl or aryl-
heteroaryl structures.[5][6][7] This is one of the most widely used methods for constructing
the core skeletons of many drugs.
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» Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties, which
are important pharmacophores and precursors for other functional groups.

» Buchwald-Hartwig Amination: Reaction with amines to form diaryl amines or N-aryl
heterocycles, prevalent structures in kinase inhibitors and other targeted therapies.

o Heck Coupling: Reaction with alkenes to form substituted styrenyl derivatives.

Diagram 3: Workflow for Suzuki-Miyaura Cross-Coupling

Reaction Components

Solvent
(e.g., Dioxane/H20, Toluene)
Base
(e.g., K2COs, Cs2C0s3)
Pd Catalyst
(e.g., Pd(PPhs)a, Pd(dppf)Cl2) —
2

Suzuki-Miyaura Reaction
Inert Atmosphere (N2/Ar)
Heat (80-110 °C)

Workup & Purification
J Aqueous Workup Column Chromatography . .
& Extraction or Recrystallization finallBianyiiProduct

/
Aryl/Heteroaryl
Boronic Acid (R-B(OH)2)

2-(4-lodophenoxy)-6:
(trifluoromethyl)pyridine
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Representative Suzuki-Miyaura Protocol
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e Setup: In a reaction vessel suitable for inert atmosphere chemistry, combine 2-(4-
lodophenoxy)-6-(trifluoromethyl)pyridine (1.0 equiv), the desired arylboronic acid (1.2-1.5
equiv), and a base such as K2COs or Cs2C0Os (2.0-3.0 equiv).

o Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPhs)s4, 2-5 mol%) and ligand if
required.

e Solvent and Degassing: Add a degassed solvent system, such as a mixture of dioxane and
water (4:1). Degas the resulting mixture by bubbling argon or nitrogen through it for 15-20
minutes.

o Reaction: Heat the mixture under an inert atmosphere to 80-110 °C until the starting iodide is
consumed (monitored by LC-MS).

o Workup and Purification: Cool the reaction, dilute with water, and extract with an organic
solvent. The organic layer is then washed, dried, and concentrated. The final product is
purified via chromatography or recrystallization.

Safety and Handling
Hazard Assessment

No specific safety data sheet (SDS) exists for this compound. The hazard profile must be
inferred from its precursors and structural analogues.

e Precursors: 2-Fluoro-6-(trifluoromethyl)pyridine is a flammable liquid and is harmful if
swallowed or inhaled.[8] Halogenated phenols are often corrosive and toxic.

o Structural Analogues: Related halogenated trifluoromethylpyridines are classified as irritants,
causing skin and serious eye irritation. They are often harmful if swallowed or inhaled and
may cause respiratory irritation.[3]

Conclusion: 2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine should be handled as a toxic and
irritant compound.

Handling and Storage Recommendations
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o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles with side shields, and a laboratory coat. All manipulations should be
performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

» Handling: Avoid all personal contact. Do not breathe dust. Avoid generation of dust. Ensure
adequate ventilation.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Conclusion

2-(4-lodophenoxy)-6-(trifluoromethyl)pyridine stands out as a highly valuable, though not
commercially cataloged, synthetic intermediate. Its design is a deliberate convergence of two
key motifs in modern medicinal chemistry: the metabolically robust and electronically-activating
trifluoromethylpyridine scaffold, and the synthetically versatile aryl iodide handle. This
combination provides researchers with a powerful platform for efficiently accessing novel and
complex molecular architectures through reliable SNAr synthesis followed by a wide array of
palladium-catalyzed cross-coupling reactions. This guide provides the necessary technical
insights for its synthesis, characterization, and strategic application in the pursuit of next-
generation pharmaceuticals and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/205444-22-0
https://pubchem.ncbi.nlm.nih.gov/compound/205444-22-0
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_R5065_E.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2748766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2748766/
https://www.researchgate.net/publication/372305616_Synthesis_of_2-arylpyridines_by_the_Suzuki-Miyaura_cross-coupling_of_PyFluor_with_heteroaryl_boronic_acids_and_esters
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.jubilantingrevia.com/uploads/files/269msds_0734GjGhs06Div.05sds2-Fluoro-6-(trifluoromethyl)pyridine.pdf
https://www.benchchem.com/product/b1445014/docs#introduction-the-strategic-value-of-fluorinated-pyridine-ethers
https://www.benchchem.com/product/b1445014/docs#introduction-the-strategic-value-of-fluorinated-pyridine-ethers
https://www.benchchem.com/product/b1445014/docs#introduction-the-strategic-value-of-fluorinated-pyridine-ethers
https://www.benchchem.com/product/b1445014/docs#introduction-the-strategic-value-of-fluorinated-pyridine-ethers
https://www.benchchem.com/product/b1445014?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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